Cas no 1216234-50-2 (2-(propan-2-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(propan-2-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1216234-50-2
• MF: C₈H₈F₃NO₂S
• MW: 239.214831352234
• MDL: MFCD14553168
• CID: 5562108
• PubChem ID: 19885559
• Update Time: 2025-05-20

2-(propan-2-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-propan-2-yl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• EN300-9546326
• 1216234-50-2
• 2-(propan-2-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• SCHEMBL5520404

• MDL： MFCD14553168
• Inchi： 1S/C8H8F3NO2S/c1-3(2)6-12-5(8(9,10)11)4(15-6)7(13)14/h3H,1-2H3,(H,13,14)
• InChI Key： YWACWYJVVVFCPY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(F)(F)F)N=C1C(C)C

Computed Properties

• Exact Mass: 239.02278416g/mol
• Monoisotopic Mass: 239.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(propan-2-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

2-(Propan-2-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid: A Comprehensive Overview

The compound 2-(Propan-2-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid, with the CAS number 1216234-50-2, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which combines a thiazole ring system with a trifluoromethyl group and a propan-2-yl substituent. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The thiazole ring system in this compound is a key structural feature that contributes to its stability and reactivity. Thiazoles are five-membered heterocycles containing sulfur and nitrogen atoms, which are known for their versatility in organic synthesis. The substitution pattern of this thiazole derivative further enhances its potential for use in drug design and materials development. Recent studies have highlighted the importance of thiazole-containing compounds in modulating biological activities, such as anti-inflammatory and anticancer properties.

The trifluoromethyl group attached to the thiazole ring introduces electron-withdrawing effects, which can significantly influence the compound's electronic properties. This substitution pattern is particularly advantageous in medicinal chemistry, as it can improve the bioavailability and pharmacokinetic profiles of drug candidates. Additionally, the propan-2-yl group provides steric bulk, which can modulate the compound's interactions with biological targets. These structural features make 2-(Propan-2-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid a promising candidate for further exploration in drug discovery.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic processes, to optimize the production of this molecule. These methods not only enhance yield but also reduce reaction times, making them more suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for its potential commercialization in pharmaceutical and agrochemical industries.

In terms of pharmacological applications, 2-(Propan-2-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid has shown promising results in preclinical studies. For instance, it has demonstrated potent inhibitory activity against certain enzymes associated with inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways makes it a potential candidate for treating conditions such as cancer and neurodegenerative disorders. These findings underscore the importance of continued research into this compound's therapeutic potential.

Beyond its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its stability and electronic conductivity are highly valued. These applications highlight the versatility of 2-(Propan-2-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid across multiple disciplines.

In conclusion, 2-(Propan-2-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid is a multifaceted compound with significant potential in both medicinal and materials science domains. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key molecule for future innovations. As research continues to uncover its full range of properties and uses, this compound is poised to make substantial contributions to various industries.